N-[(2Z)-3-(2-ethoxyethyl)-5,6-dimethoxy-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2,3-dihydro-1,4-benzodioxine-6-carboxamide

• IUPAC Name: N-[3-(2-ethoxyethyl)-5,6-dimethoxy-1,3-benzothiazol-2-ylidene]-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• InChI: InChI=1S/C22H24N2O6S/c1-4-28-8-7-24-15-12-17(26-2)18(27-3)13-20(15)31-22(24)23-21(25)14-5-6-16-19(11-14)30-10-9-29-16/h5-6,11-13H,4,7-10H2,1-3H3
• InChI Key: XMVVFMBRHDFPOH-UHFFFAOYSA-N
• Canonical SMILES: CCOCCN1C2=CC(=C(C=C2SC1=NC(=O)C3=CC4=C(C=C3)OCCO4)OC)OC
• Molecular Formula: C22H24N2O6S
• Molecular Weight: 444.5 g/mol
• CAS No.: 887461-40-7

Description

This compound is a complex organic molecule that contains several functional groups, including a benzo[d]thiazol-2(3H)-ylidene group and a dihydrobenzo[b][1,4]dioxine-6-carboxamide group. These groups are common in many pharmaceuticals and could potentially have biological activity.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined by techniques such as NMR and mass spectrometry. These techniques can provide information about the types of atoms in the compound, their connectivity, and the overall 3D structure.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the specific functional groups present. For example, the benzo[d]thiazol-2(3H)-ylidene group might undergo reactions with electrophiles, while the dihydrobenzo[b][1,4]dioxine-6-carboxamide group might participate in reactions with nucleophiles.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound, such as its solubility, melting point, and stability, would likely be determined experimentally. These properties can be influenced by factors like the compound’s structure and the functional groups present.

Mechanism of Action

The mechanism of action of this compound would depend on its biological activity. For example, if it has anticancer activity, it might work by inhibiting a specific enzyme involved in cancer cell proliferation.

Safety and Hazards

The safety and hazards associated with this compound would likely be determined through toxicology studies. These studies can provide information about the compound’s potential effects on human health and the environment.

Future Directions

Future research on this compound could involve further studies to determine its biological activity, potential uses, and mechanism of action. Additionally, researchers might explore ways to optimize its synthesis and improve its physical and chemical properties.